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Introduction

Coal gangue, a major solid waste from coal mining, presents significant environmental challenges due to
large-scale accumulation and potential leaching of toxic elements like Arsenic (As) [1] [2]. In alkaline soil
environments, such as those in the Wudong Coal Mine region in Xinjiang, Arsenic leaching and
accumulation can be significant [1] [3]. Simultaneously, magnesium (Mg)-based materials have shown

promise in heavy metal stabilization and carbon dioxide (CO2) mineralization processes [4].

These application notes outline a methodology for creating granular coal gangue functionalized with
magnesium specifically for arsenic adsorption and stabilization. The protocol leverages thermal activation to
enhance coal gangue reactivity and employs magnesium salts for functionalization, creating a cost-effective

material for environmental remediation [5] [4].

Materials and Specifications

Raw Coal Gangue Preparation
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e Source: Obtain coal gangue from mining operations (e.g., Muxinpo Coal Mine, Chonggqing, or
Wudong Coal Mine, Xinjiang) [1] [5].

e Composition: Ensure high content of SiO2 (~54%) and Al203 (~20%) as primary inorganic
components, with Fe203, Ca0O, and MgO as secondary components [2] [5].

¢ Processing: Crush and sieve to achieve a patrticle size of 4.75-20 mm for granular applications [5].

Table 1: Typical Chemical Composition of Coal Gangue

Component Content Range (wt.%) Notes

SiO2 54.18% Major component [2]

Al203 20.40% Major component [2]

Fe20s3 9.28% Varies by source [2]

CaO 13.60% Varies by source [2]

MgO 0.18% Target for functionalization [2]
Trace Elements (As, Ga, etc.) <0.1% Source of contamination [2]

Chemical Reagents
¢ Magnesium Precursor: Magnesium chloride hexahydrate (MgClz-6H20) or magnesium sulfate
heptahydrate (MgSOa-7H20).

¢ Alkaline Activator: Sodium hydroxide (NaOH) pellets.
¢ Reactive Silica Source: Sodium silicate (NazSiOs) solution (optional for enhanced activation).

Experimental Protocols

Protocol 1: Thermal Activation of Coal Gangue

Objective: To enhance the chemical reactivity and porosity of coal gangue for subsequent functionalization.

Workflow:
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Procedure:

¢ Crushing and Sieving: Mechanically crush raw coal gangue and sieve to obtain a granular fraction
of 4.75-20 mm [5].
e Drying: Dry the graded gangue in a blast drying oven at 60°C for 24 hours to remove free moisture
[4].
e Calcination:
o Transfer dried gangue to a muffle furnace (e.g., YTH-5-12).
o Apply a heating rate of 5°CImin until reaching the target temperature of 700-800°C [5].
o Hold at the target temperature for 120 minutes [5].
o Note: Calcination at 700—800°C maximizes the conversion of kaolinite to amorphous, highly
reactive metakaolin and active SiOz/AlzOs, which enhances subsequent reactions [5] [4].
¢ Cooling: Allow the calcined gangue to cool naturally at room temperature (e.g., 24°C) for at least 2
hours [5]. The product will exhibit a color change from gray-black to bright red.

Quality Control:

e Monitor weight loss; expect ~9.5% weight reduction at 800°C due to removal of carbon and
chemically bound water [5].
e Confirm amorphization of crystalline phases using X-Ray Diffraction (XRD).

Protocol 2: Magnesium Functionalization

Objective: To coat the thermally activated coal gangue with a reactive magnesium silicate/hydroxide layer

for arsenic adsorption.

Procedure:

e Solution Preparation: Prepare a 1.0-2.0 M Mg?* solution by dissolving the magnesium salt in
deionized water. Add a 1.0 M NaOH solution dropwise under stirring until the pH reaches 10.0-11.0
to form a magnesium hydroxide suspension.

e Impregnation:

o Immerse the thermally activated gangue granules in the magnesium suspension using a solid-
to-liquid ratio of 1:5 (wlv).
o Agitate the mixture on an orbital shaker at 150 rpm for 6-8 hours at room temperature.

¢ Aging and Drying: Allow the impregnated granules to settle and age for 12 hours. Decant the
supernatant and wash the granules gently with deionized water. Dry the product at 105°C for 12
hours.
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e Curing: For enhanced stability, cure the dried material at 200-300°C for 1-2 hours in a muffle
furnace to facilitate the formation of magnesium silicate phases.

Protocol 3: Performance Evaluation

3.3.1. Arsenic Adsorption Capacity

Objective: To determine the arsenic removal efficiency of the functionalized material.

Procedure:

¢ Arsenic Solution: Prepare a stock solution of 1000 mg/L As (e.g., from NazHAsOa4-7H20). Dilute to
prepare test solutions of 10-100 mg/L As, adjusting the pH to simulate target conditions (e.g., pH ~8
for alkaline mine drainage).
e Batch Adsorption:
o Add a known mass (e.g., 1.0 g) of functionalized gangue to a series of flasks containing 100 mL
of different As concentration solutions.
o Agitate on a shaker (150 rpm) for a predetermined time (e.g., 2—24 h) at room temperature.
o Filter the solution and analyze the filtrate for residual As concentration using Inductively
Coupled Plasma Optical Emission Spectrometry (ICP-OES) [4].
e Calculation:
o Adsorption Capacity (qe, mg/g)
o Removal Efficiency (%)

Table 2: Arsenic Adsorption Performance Metrics

Parameter Formula Target Value
Adsorption Capacity e = (Co-Ce)*V/m > 90% capacity utilization [1]
(9e)
Removal Efficiency Removal (%) = (Co - Ce) / Co * >90% [1]
100%
Leaching - < 0.01 mg/L (China Class Il Groundwater
Concentration Std) [1]
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Co: Initial As concentration (mg/L); Ce: Equilibrium As concentration (mg/L); V: Solution volume (L); m:

Mass of adsorbent (g).

3.3.2. Leaching Test
Objective: To evaluate the stability of the solidified/stabilized product and immobilized arsenic.

Procedure:

¢ Monolith Preparation: Mix the arsenic-laden functionalized gangue with a stabilizer blend (e.qg.,
Cement-Fly ash-Desulfurized gypsum (CFD)) and compact [1].

e Leaching Test: Subject the monolith to a standard leaching test (e.g., TCLP, or China's HJ/T 299-
2007).

e Analysis: Measure As concentration in the leachate. The target is < 0.01 mg/L to meet China's Class

Il groundwater quality standards [1].

Mechanism of Action

The following diagram illustrates the proposed mechanism for arsenic removal by magnesium-functionalized

coal gangue.
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Key Mechanisms:

¢ Enhanced Reactivity: Thermal activation at 700—-800°C converts kaolinite in gangue to amorphous
metakaolin and active SiO2/Al20s3, creating a more reactive surface [5] [4].
e Magnesium Layer: The impregnation process forms a reactive layer of magnesium hydroxide
(Mg(OH)2) and/or magnesium silicate on the gangue surface.
¢ Arsenic Immobilization: Arsenate (AsOa43~) ions in solution are removed through:
o Adsorption onto the high-surface-area magnesium coating.
o Surface complexation and precipitation as low-solubility magnesium arsenate complexes.
o Physical encapsulation within the stabilized matrix when used with cementitious binders like
CFD, which can produce calcium silicate hydrate (C-S-H) gels that densify the structure and
trap arsenic [1] [6].

Data Presentation and Analysis

Table 3: Summary of Key Performance Data from Relevant Studies

Material/Study Key Process Performance Outcome Reference
CFD Stabilized Soil 14.5% CFD content As adsorption >90%; Leaching <  [1] [3]

for backfilling 0.01 mg/L
Thermally Activated Calcination at 700- 15.6-22.8% increase in [5]
Gangue Concrete 800°C compressive strength; denser ITZ
Composite Activated Mechanical + Thermal  Achieved 0.53% CO:2 [4]
Gangue activation mineralization capacity
Gallium Extraction from Acid leaching (6 95% extraction rate for valuable [7]
Gangue mol/L, 100°C, 6h) elements

Troubleshooting and Optimization

e Low Arsenic Adsorption:
o Verify calcination temperature. Temperatures below 700°C may not fully activate the gangue,
while exceeding 900°C can cause sintering and reduce surface area [5] [4].
o Check the pH during functionalization. A pH of 10-11 is critical for optimal Mg(OH)z formation.
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o Consider composite activation (mechanical milling followed by thermal activation) to further
increase specific surface area and reactivity [4].
e High Arsenic Leaching:
o Ensure the stabilizer blend (e.g., CFD) content is sufficient (>14.5%) to develop adequate
unconfined compressive strength (>350 kPa) and a dense microstructure for encapsulation [1].
¢ Material Integrity:
o If the granules disintegrate, optimize the curing step post-functionalization to strengthen the
Mg-coating.

Conclusion

The protocol for magnesium-functionalized granular coal gangue provides a viable and sustainable
pathway for arsenic remediation, turning a voluminous waste product into a valuable resource. The key to
success lies in the precise thermal activation of the gangue and the effective formation of a reactive
magnesium coating. This approach aligns with the principles of a circular economy, offering a low-cost

solution for mitigating environmental pollution from both coal gangue piles and arsenic contamination.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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